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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425 Get Quote

A deep dive into the magnetic characteristics of the intermetallic compound CeNi4 reveals a

material governed by strong electronic correlations, setting it apart from conventional magnetic

materials utilized in applications such as magnetic refrigeration. This guide provides a

comparative analysis of CeNi4's magnetic properties against other notable magnetic materials,

supported by experimental data and detailed methodologies.

Executive Summary
CeNi4, a cerium-based intermetallic compound, is characterized by its classification as a heavy

fermion system, a state where electrons behave as if they have a significantly larger effective

mass. This behavior stems from the complex interactions between localized 4f electrons of

cerium and the conduction electrons. Experimental evidence indicates that CeNi4 is non-

magnetic above 1.6 K, suggesting it is either paramagnetic down to very low temperatures or

possesses a magnetic ordering temperature below this threshold. This is in stark contrast to

ferromagnetic materials that exhibit spontaneous magnetic ordering at higher temperatures and

are candidates for applications like magnetic refrigeration. The parent compound, CeNi5, is a

known Pauli paramagnet, and the introduction of other elements in place of nickel, such as

manganese in CeMnNi4, is required to induce ferromagnetic ordering. This guide will explore

these differences in detail, presenting quantitative data for a range of magnetic materials to

highlight the unique position of CeNi4.
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The performance of a magnetic material is quantified by several key parameters, including its

magnetic ordering temperature (Curie temperature, Tc, for ferromagnets or Néel temperature,

Tn, for antiferromagnets), magnetic susceptibility, and, for magnetocaloric materials, the

magnetic entropy change (ΔSm) and relative cooling power (RCP).

Table 1: Magnetic Ordering Temperatures of Selected Materials

Material Crystal Structure
Magnetic Ordering
Temperature (K)

Type of Ordering

CeNi4
Orthorhombic

(Cmmm)
< 1.6

Likely

Paramagnetic/Weakly

Ordered

Gd
Hexagonal Close-

Packed
293 Ferromagnetic

Gd5Si2Ge2 Monoclinic 276 Ferromagnetic

La(Fe0.88Si0.12)13 Cubic (NaZn13-type) 195 Ferromagnetic

CeNi2As2
Tetragonal (ThCr2Si2-

type)
~5 Antiferromagnetic

CeNi5
Hexagonal (CaCu5-

type)
No magnetic order Pauli Paramagnet

Table 2: Magnetocaloric Properties of Selected Materials (for a magnetic field change of 2 T)

Material
Peak -ΔSm (J kg⁻¹
K⁻¹)

RCP (J kg⁻¹)
Operating
Temperature (K)

CeNi4 Data not available Data not available -

Gd ~5.5 ~240 293

Gd5Si2Ge2 ~14 ~240 276

La(Fe0.88Si0.12)13 ~19 ~290 195
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Note: The absence of magnetocaloric data for CeNi4 is a direct consequence of its lack of

significant magnetic ordering at temperatures where this effect is typically measured and

utilized.

Experimental Methodologies
The characterization of magnetic materials involves a suite of sensitive measurement

techniques. Below are the detailed protocols for determining magnetic susceptibility and the

magnetocaloric effect.

Magnetic Susceptibility Measurement
Magnetic susceptibility, a measure of how much a material will become magnetized in an

applied magnetic field, is a fundamental parameter in characterizing magnetic materials.

Experimental Protocol: Vibrating Sample Magnetometer (VSM)

Sample Preparation: A small, regularly shaped sample of the material is prepared. The mass

and dimensions are precisely measured.

Mounting: The sample is mounted on a non-magnetic sample holder attached to a vibrating

rod.

Measurement Chamber: The sample holder assembly is placed within a cryostat or furnace

to control the temperature, which is situated between the poles of an electromagnet.

Vibration and Detection: The sample is vibrated at a known frequency and amplitude. This

movement in the magnetic field induces a voltage in a set of pickup coils.

Data Acquisition: The induced voltage, which is proportional to the magnetic moment of the

sample, is measured using a lock-in amplifier.

Field and Temperature Dependence: The measurement is repeated at various applied

magnetic fields and temperatures to map out the magnetic susceptibility as a function of

these parameters.

Data Analysis: The magnetic moment is converted to magnetization by dividing by the

sample volume, and the magnetic susceptibility (χ) is calculated as the ratio of magnetization
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(M) to the applied magnetic field (H).

Sample Preparation VSM Measurement Data Analysis

Prepare Sample Mount Sample Position in VSM Vibrate Sample Detect Induced Voltage Record Data (M vs. H, T) Calculate Susceptibility (χ)

Click to download full resolution via product page

VSM Experimental Workflow.

Magnetocaloric Effect (MCE) Measurement
The magnetocaloric effect is the change in temperature of a material upon the application or

removal of a magnetic field. It is a key performance indicator for magnetic refrigerants.

Experimental Protocol: Indirect Method from Magnetization Measurements

Isothermal Magnetization Measurements: Using a VSM or a SQUID (Superconducting

Quantum Interference Device) magnetometer, a series of isothermal magnetization curves

(M vs. H) are measured at small, discrete temperature intervals around the magnetic

ordering temperature of the material.

Maxwell's Relation: The magnetic entropy change (ΔSm) is calculated from the

magnetization data using the Maxwell relation:

ΔSm(T, ΔH) = ∫[∂M(T,H')/∂T]H' dH'

Numerically, this is often approximated as:

ΔSm = Σᵢ [(Mᵢ₊₁ - Mᵢ)/(Tᵢ₊₁ - Tᵢ)]ΔHᵢ

where Mᵢ and Mᵢ₊₁ are the magnetization values at temperatures Tᵢ and Tᵢ₊₁, respectively,

under a constant magnetic field H.

Relative Cooling Power (RCP): The RCP, which represents the amount of heat transferred

between the cold and hot reservoirs in an ideal refrigeration cycle, is calculated by
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integrating the -ΔSm(T) curve over the full width at half maximum (FWHM) of the peak:

RCP = |-ΔSm_peak| × δT_FWHM

Experiment

Calculation

Measure M vs. H at various T

Calculate (∂M/∂T)H

Calculate ΔSm using Maxwell's Relation

Calculate RCP from ΔSm peak

Click to download full resolution via product page

Indirect MCE Measurement Workflow.

Discussion: The Unique Magnetic State of CeNi4
The data presented clearly positions CeNi4 in a different class from conventional ferromagnetic

materials. Its lack of magnetic ordering at temperatures above 1.6 K and its characterization as

a heavy fermion material point to a ground state dominated by quantum mechanical effects

rather than classical magnetic ordering.

In heavy fermion systems like CeNi4, the strong hybridization between the localized f-electrons

and the conduction electrons leads to the formation of quasiparticles with very large effective

masses. This hybridization can suppress long-range magnetic ordering. The magnetic
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susceptibility of such materials often follows a Curie-Weiss law at high temperatures, but

deviates at lower temperatures as the heavy fermion state develops.

The performance of CeNi4 cannot be meaningfully compared to materials like Gd or

La(Fe,Si)13 in the context of magnetic refrigeration, as it does not exhibit the necessary large

and sharp magnetic phase transition that gives rise to a significant magnetocaloric effect.

Instead, the scientific interest in CeNi4 and related compounds lies in fundamental condensed

matter physics, including the study of quantum criticality, unconventional superconductivity, and

non-Fermi liquid behavior.

Classes of Magnetic Materials

Dominant Characteristics

Ferromagnetic Materials
(e.g., Gd, La(Fe,Si)13)

Long-Range Magnetic Order
(High T_c)

Exhibits

Heavy Fermion Systems
(e.g., CeNi4)

Strong Electronic Correlations

Characterized by

Large Magnetocaloric Effect

Leads to

Low-Temperature Quantum Phenomena

Results in
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Conceptual Comparison of Magnetic Material Classes.

Conclusion
In conclusion, while CeNi4 is a fascinating material from a fundamental physics perspective, its

performance as a "magnetic material" in the applied sense is limited by its lack of significant

magnetic ordering at practical temperatures. The comparative data clearly shows that materials
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with strong ferromagnetic transitions, such as Gadolinium and La(Fe,Si)13 alloys, are far

superior for applications that leverage changes in magnetic order, like magnetic refrigeration.

The study of CeNi4, however, provides valuable insights into the complex interplay of electrons

in solids, which can lead to exotic states of matter such as heavy fermion behavior. This

objective comparison underscores the diverse and rich landscape of magnetism in intermetallic

compounds, where different materials are suited for vastly different scientific and technological

pursuits.

To cite this document: BenchChem. [CeNi4: A Comparative Analysis of its Magnetic
Performance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#ceni4-performance-compared-to-other-
magnetic-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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